Cas no 90836-42-3 (1H-Benzimidazole,7-phenyl-)

1H-Benzimidazole,7-phenyl- structure
1H-Benzimidazole,7-phenyl- structure
Product Name:1H-Benzimidazole,7-phenyl-
CAS No:90836-42-3
MF:C13H10N2
MW:194.231902599335
CID:798856
PubChem ID:13571736
Update Time:2025-04-19

1H-Benzimidazole,7-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,7-phenyl-
    • 1H-Benzimidazole,7-phenyl-(9CI)
    • 4-phenyl-1H-benzo[d]imidazole
    • 4-phenylbenzimidazole
    • 4-phenyl-1H-benzimidazole
    • AKOS006329235
    • 90836-42-3
    • SCHEMBL3858256
    • Inchi: 1S/C13H10N2/c1-2-5-10(6-3-1)11-7-4-8-12-13(11)15-9-14-12/h1-9H,(H,14,15)
    • InChI Key: DTWJJSICXFENKC-UHFFFAOYSA-N
    • SMILES: N1C=NC2=C1C=CC=C2C1C=CC=CC=1

Computed Properties

  • Exact Mass: 194.08400
  • Monoisotopic Mass: 194.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68000
  • LogP: 3.22990
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